molecular formula C10H10O3 B8426907 4-Epoxy isoeugenol

4-Epoxy isoeugenol

Cat. No. B8426907
M. Wt: 178.18 g/mol
InChI Key: OYCOXORYVSHYKK-UHFFFAOYSA-N
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Patent
US07105521B2

Procedure details

To manufacture this combination Epichlorohydrin was mixed with isoeugenol and NaOH dissolved in ethanol and boiled to reflux for 2–6 hours. Ethanol was then removed from the resulting mixture and the mixture was passed through silica gel column eluted with n-hexane and ethyl acetate, and dried with reduced pressure, to obtain 4-epoxy isoeugenol.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
C(C1[O:5]C1)Cl.[C:6]1([O:16][CH3:17])[C:7](=[CH:9][CH:10]=[C:11]([CH:15]=1)[CH:12]=[CH:13][CH3:14])[OH:8].[OH-].[Na+]>C(O)C>[O:5]1[C:12](=[CH:13][CH3:14])[C:11]2[CH:15]=[C:6]([O:16][CH3:17])[C:7]([OH:8])=[CH:9][C:10]1=2 |f:2.3|

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(Cl)C1CO1
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=1(C(O)=CC=C(C=CC)C1)OC
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 2–6 hours
CUSTOM
Type
CUSTOM
Details
Ethanol was then removed from the resulting mixture
WASH
Type
WASH
Details
eluted with n-hexane and ethyl acetate
CUSTOM
Type
CUSTOM
Details
dried with reduced pressure

Outcomes

Product
Name
Type
product
Smiles
O1C=2C=C(C(=CC2C1=CC)OC)O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.